Cas no 1804477-02-8 (Ethyl 3-fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1804477-02-8
• MF: C₁₁H₈F₇NO₃
• MW: 335.174947738647
• CID: 4830894
• Update Time: 2025-05-19

Ethyl 3-fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H8F7NO3/c1-2-21-6(20)3-5-4-19-9(22-11(16,17)18)8(12)7(5)10(13,14)15/h4H,2-3H2,1H3
• InChI Key： QIRPQXLUENVSKG-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(CC(=O)OCC)=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate

Comprehensive Overview of Ethyl 3-fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804477-02-8)

The compound Ethyl 3-fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804477-02-8) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring multiple fluorine substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. The presence of trifluoromethoxy and trifluoromethyl groups enhances its lipophilicity and metabolic stability, which are critical properties in drug design. Researchers are increasingly focusing on fluorinated compounds due to their ability to improve pharmacokinetic profiles, a trend reflected in the growing number of FDA-approved fluorinated drugs.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in medicinal chemistry and crop protection. The compound Ethyl 3-fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate is particularly noteworthy for its role in developing novel herbicides and fungicides. Its mechanism of action often involves disrupting enzymatic pathways in target organisms, making it a subject of intense study. Additionally, the ethyl acetate moiety in its structure provides versatility for further chemical modifications, enabling the creation of derivatives with tailored properties.

The synthesis of CAS No. 1804477-02-8 typically involves multi-step reactions, including halogenation, etherification, and esterification. Advanced techniques such as flow chemistry and catalysis are being explored to optimize its production, addressing the need for greener and more efficient synthetic routes. Environmental concerns and regulatory pressures have spurred interest in sustainable methodologies, aligning with the broader shift toward green chemistry in the chemical industry.

From a commercial perspective, Ethyl 3-fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate is gaining traction as a high-value intermediate. Its market growth is fueled by the expanding agrochemical sector and the rising prevalence of resistant pests and pathogens. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of R&D teams worldwide. Furthermore, its potential applications in electronic materials and liquid crystals are being investigated, highlighting its versatility beyond life sciences.

In conclusion, Ethyl 3-fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804477-02-8) represents a promising candidate for diverse industrial and scientific applications. Its unique chemical properties, coupled with the growing emphasis on fluorinated compounds, position it as a key player in modern chemistry. As research continues to uncover new uses, this compound is likely to remain at the forefront of innovation in both pharmaceuticals and agrochemicals.